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Compound of Interest

Compound Name:
3-Chloro-3',4'-

dimethoxybenzophenone

CAS No.: 116412-84-1

Cat. No.: B1586548

Get Quote

Executive Summary & Immediate Action Profile
Do not dispose of this compound down the drain. 3-Chloro-3',4'-dimethoxybenzophenone
(CAS 116412-84-1) is a halogenated aromatic ketone. Its disposal requires strict adherence to

Halogenated Organic Waste protocols to prevent the formation of acidic byproducts (HCl) and

dioxins during incineration.
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Parameter Specification

Chemical Name 3-Chloro-3',4'-dimethoxybenzophenone

CAS Number 116412-84-1

Molecular Formula C₁₅H₁₃ClO₃

Waste Stream Halogenated Organic (Solid or Liquid)

Primary Hazards
Aquatic Toxicity (Chronic), Skin/Eye Irritant,

Thermal Decomposition (HCl gas)

RCRA Status (USA)
Not P/U-listed; Regulate as Characteristic

Hazardous Waste (Toxic/Irritant)

Risk Assessment & Scientific Rationale
To ensure a self-validating safety system, researchers must understand the causality behind

these disposal protocols. This is not arbitrary bureaucracy; it is chemical reality.

The "Halogen Burden"
The presence of the chlorine atom on the benzophenone ring dictates the disposal path.

Mechanism: When incinerated at standard temperatures, chlorinated aromatics can release

Hydrogen Chloride (HCl) gas. If combustion is incomplete, there is a risk of forming

polychlorinated dibenzodioxins (PCDDs).

Operational Consequence: This waste must be directed to facilities equipped with high-

temperature incinerators (>1100°C) and acid gas scrubbers. Mixing this with non-

halogenated waste (like pure acetone or ethanol) contaminates the entire volume, forcing the

disposal facility to treat the whole batch as high-cost halogenated waste.

Environmental Persistence
Benzophenone derivatives are lipophilic and stable.

Mechanism: They resist hydrolysis in water. If released into the sewage system, they adsorb

to sludge or pass through to waterways, exhibiting chronic toxicity to aquatic life (Daphnia
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magna, fish).

Operational Consequence: Zero-discharge policy. All glassware washings from the first rinse

must be collected as hazardous waste, not flushed.

Pre-Disposal Segregation Protocol
Effective disposal starts at the bench. Use this protocol to prevent cross-contamination and

dangerous reactions.

A. Solid Waste (Pure Compound)
Container: High-Density Polyethylene (HDPE) wide-mouth jar or amber glass.

Labeling: Must explicitly state "Solid Waste: 3-Chloro-3',4'-dimethoxybenzophenone."

Segregation: Keep separate from strong oxidizers (e.g., permanganates, nitrates). While the

benzophenone core is relatively stable, mixing organic solids with strong oxidizers creates a

fire hazard.

B. Liquid Waste (Reaction Mixtures/Mother Liquor)
Solvent Compatibility:

Compatible: Dichloromethane (DCM), Chloroform, Ethyl Acetate, Acetone.

Incompatible: Strong acids (Sulfuric/Nitric) or strong bases (potential hydrolysis or

exothermic reaction).

The "Halogenated" Rule: If the compound is dissolved in a non-halogenated solvent (e.g.,

Ethanol), the presence of the solute (the chlorobenzophenone) renders the entire mixture

Halogenated Waste.

Disposal Workflow Diagram
The following decision tree visualizes the operational logic for disposing of 3-Chloro-3',4'-
dimethoxybenzophenone.
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Waste Generation
(3-Chloro-3',4'-dimethoxybenzophenone)

Determine Physical State

Solid Waste

Pure Substance

Liquid/Solution

Dissolved/Reaction Mix

Container:
HDPE Wide-Mouth Jar

Labeling Protocol:
1. Full Chemical Name
2. Check 'Halogenated'
3. List Constituents %

Is Solvent Halogenated?

Stream: Halogenated Solvent
(e.g., DCM, Chloroform)

Yes

Stream: Non-Halogenated Solvent
(e.g., Acetone, EtOH)

No

CRITICAL STEP:
Mark Entire Mixture as

HALOGENATED WASTE

Satellite Accumulation Area:
Secondary Containment

Weekly Inspection

EHS Pickup / TSDF Transfer
(High-Temp Incineration)

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating and packaging halogenated benzophenone

waste. Note the critical step where non-halogenated solvents become halogenated waste

streams due to the solute.[1]

Spill Management & Emergency Procedures
In the event of a spill, immediate containment prevents environmental release.

Dry Spill (Powder)
PPE: Nitrile gloves, safety goggles, lab coat. Use a N95 dust mask if powder is

fine/aerosolized.

Containment: Do not sweep vigorously (avoids dust generation).

Cleanup: Cover with wet paper towels to dampen, then scoop into a disposal bag.

Disposal: Tag the debris as Hazardous Solid Waste (Halogenated).

Wet Spill (Solution)
Ventilation: Ensure fume hoods are active; open windows if safe.

Absorbent: Use an inert absorbent (Vermiculite or Universal Spill Pads). Do not use paper

towels alone if the solvent is flammable.

Collection: Place saturated absorbent into a heavy-duty plastic bag or bucket.

Decontamination: Wash the surface with soap and water; collect the first rinse as liquid

hazardous waste.

Regulatory & Compliance Framework
Adherence to these regulations protects your license to operate.

USA (EPA RCRA): While not explicitly P-listed or U-listed by name, this compound falls

under 40 CFR 262.11 (Hazardous Waste Determination). It must be treated as characteristic

waste if it exhibits toxicity, but practically, it is managed as "Non-RCRA Regulated Hazardous

Waste" (unless in a listed solvent) that must be incinerated due to the halogen content.
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EU (REACH): Ensure compliance with Safety Data Sheet (SDS) Section 13. European

Waste Catalogue (EWC) code 07 01 03* (organic halogenated solvents, washing liquids and

mother liquors) is appropriate for solutions.

Final Checklist for Researchers
Is the waste container compatible (HDPE/Glass)?

Is the "Halogenated" box checked on the waste tag?

Are strong oxidizers excluded from this container?

Is the lid screwed on tightly (no funnels left in bottles)?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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